N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-3,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-[3-(3,5-dimethylpiperidin-1-yl)propyl]-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C18H30N2O4S/c1-14-10-15(2)13-20(12-14)9-5-8-19-25(21,22)16-6-7-17(23-3)18(11-16)24-4/h6-7,11,14-15,19H,5,8-10,12-13H2,1-4H3
• InChI Key: FWHCDOFXYSXJHL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CCCNS(=O)(=O)C2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C18H30N2O4S
• Molecular Weight: 370.5 g/mol

Description

N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-3,4-dimethoxybenzenesulfonamide, also known as S32212, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. It belongs to the class of compounds known as serotonin 5-HT3 receptor antagonists, which are commonly used in the treatment of nausea and vomiting caused by chemotherapy and radiotherapy.

Mechanism of Action

N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-3,4-dimethoxybenzenesulfonamide exerts its effects by binding to the serotonin 5-HT3 receptor, which is involved in the regulation of nausea and vomiting. By blocking this receptor, this compound can reduce the severity and frequency of these symptoms.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been found to reduce the release of dopamine in the brain, which has implications for the treatment of certain psychiatric disorders. Additionally, it has been shown to have anxiolytic effects, suggesting that it may be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-3,4-dimethoxybenzenesulfonamide is that it has a high affinity for the serotonin 5-HT3 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation is that it has a relatively short half-life, which may make it difficult to use in certain experimental paradigms.

Future Directions

There are a number of potential future directions for research on N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-3,4-dimethoxybenzenesulfonamide. One area of interest is the development of more potent and selective 5-HT3 receptor antagonists, which could have improved therapeutic efficacy and fewer side effects. Additionally, there is interest in exploring the potential use of this compound in the treatment of other conditions, such as psychiatric disorders and chronic pain. Finally, there is a need for further research on the pharmacokinetics and pharmacodynamics of this compound, which could help to optimize its use in the clinic.

Scientific Research Applications

N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-3,4-dimethoxybenzenesulfonamide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to have antiemetic effects in animal models, suggesting that it may be useful in the treatment of chemotherapy-induced nausea and vomiting.